Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20743695 rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine 112989-02-3 C28H59N2O6P
VC20749651 (2R,5R)-1-Benzyl-2,5-dimethylpyrrolidine 119008-53-6 C13H19N
VC20749068 d-Glucal 13265-84-4 C6H10O4
VC20749649 1-(2,4-Dinitrobenzyl)-2,4-dinitrobenzene 1817-76-1 C13H8N4O8
VC20749643 Pyridine-d5 N-oxide 19639-76-0 C5H5NO
VC20749663 2-Acetamido-6-hydroxypurine 19962-37-9 C7H7N5O2
VC20749658 NG,NG-Dimethylarginine dihydrochloride 220805-22-1 C8H20Cl2N4O2
VC20749015 1-Octadecoxypropan-2-ol 25231-21-4 C21H44O2
VC20749637 4-Keto Retinal 33532-44-4 C20H26O2
VC20749108 Caesalmin B 352658-23-2 C22H28O6
VC20749080 5'-O-(4,4'-Dimethoxytrityl)thymidine 40615-39-2 C31H32N2O7
VC20749399 4-Guanidinobenzoic acid hydrochloride 42823-46-1 C8H10ClN3O2
VC20748962 5-Hydroxymethyluracil 4433-40-3 C5H6N2O3
VC20749410 2-Nitrophenylacetonitrile 610-66-2 C8H6N2O2
VC20749090 5-Bromophthalide 64169-34-2 C8H5BrO2
VC20749402 Phomopsin A 64925-80-0 C36H45ClN6O12
VC20749374 (3aS,6R,6aS)-6-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one 7306-64-1 C12H18O6
VC20743801 3,3'-Diaminobenzidine tetrahydrochloride 7411-49-6 C12H14N4.4ClH
C12H18Cl4N4
VC20749083 2-Chloro-3-iodopyridine 78607-36-0 C5H3ClIN
VC20749450 N-Nitrosodibutylamine 924-16-3 C8H18N2O
VC20741873 Kibdelone C 934464-79-6 C29H28ClNO10
VC20749413 (R)-(-)-4-(2,3-Epoxypropoxy)carbazole 95093-96-2 C15H13NO2
VC20749076 1-Benzyl-1,4-dihydronicotinamide 952-92-1 C13H14N2O
VC20749550 5-Amino-3-(2-thienyl)pyrazole 96799-03-0 C7H7N3S
VC20741681 (2S,3S)-1,2-Epoxy-3-(Boc-amino)-4-phenylbutane 98737-29-2 C15H21NO3